1-(3-chloro-4-methylphenyl)-3-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 3-(3-chloro-4-methylphenyl)-1-(4-fluorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C18H16ClFN2O3S/c1-11-2-5-14(8-15(11)19)22-17-10-26(24,25)9-16(17)21(18(22)23)13-6-3-12(20)4-7-13/h2-8,16-17H,9-10H2,1H3
• InChI Key: KIHMZOFFLUAMSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=C(C=C4)F)Cl
• Molecular Formula: C18H16ClFN2O3S
• Molecular Weight: 394.8 g/mol

Description

1-(3-chloro-4-methylphenyl)-3-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C18H16ClFN2O3S and its molecular weight is 394.85. The purity is usually 95%.
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Scientific Research Applications

Photochromic and Magnetic Properties

Compounds with bisthienylethene structures, similar in complexity to the specified compound, demonstrate notable photochromic behavior and magnetic properties. Research has shown that such compounds can change color upon irradiation with specific wavelengths of light, indicating potential applications in photo-responsive materials and devices. Additionally, these compounds exhibit slow magnetic relaxation, suggesting their use in developing magnetic materials with specific behaviors under light exposure (Deng-Ke Cao et al., 2015).

Fluorination Techniques

In the realm of organic synthesis, fluorination techniques are crucial for modifying the chemical properties of compounds, including those with complex structures like the one mentioned. Research into regioselective fluorination of imidazo[1,2-a]pyridines, for instance, provides insights into methodologies that could be applied to similarly structured compounds, potentially altering their biological activity or physical properties (Ping Liu et al., 2015).

Structural Characterization

The synthesis and structural characterization of complex organic molecules are fundamental in understanding their potential applications. Studies on molecules with thiazole and fluorophenyl components, similar to the target compound, highlight the importance of crystallography in determining molecule configuration and potential reactivity or interaction with other molecules (B. Kariuki et al., 2021).

Fungicidal Activity

Compounds with intricate structures, including thienopyridopyrimidines, have been explored for their biological activities. Research into these molecules reveals their potential fungicidal properties, suggesting that similarly structured compounds might also possess useful biological or pharmaceutical applications (Jianchao Liu & H. He, 2012).